{3-[4-(3-aminophenoxy)-2,3,5,6-tetrafluorophenoxy]phenyl}amine dihydrochloride

• IUPAC Name: 3-[4-(3-aminophenoxy)-2,3,5,6-tetrafluorophenoxy]aniline;dihydrochloride
• InChI: InChI=1S/C18H12F4N2O2.2ClH/c19-13-15(21)18(26-12-6-2-4-10(24)8-12)16(22)14(20)17(13)25-11-5-1-3-9(23)7-11;;/h1-8H,23-24H2;2*1H
• InChI Key: SZWIZHKLZJFEKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C(=C(C(=C2F)F)OC3=CC=CC(=C3)N)F)F)N.Cl.Cl
• Molecular Formula: C18H14Cl2F4N2O2
• Molecular Weight: 437.2 g/mol

Description

{3-[4-(3-aminophenoxy)-2,3,5,6-tetrafluorophenoxy]phenyl}amine dihydrochloride, also known as "Compound A," is a synthetic chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and biotechnology.

Mechanism of Action

The exact mechanism of action of {3-[4-(3-aminophenoxy)-2,3,5,6-tetrafluorophenoxy]phenyl}amine dihydrochloride is not fully understood, but it is believed to work by modulating various signaling pathways within cells. It has been shown to interact with specific receptors, such as G protein-coupled receptors, and inhibit the activity of certain enzymes, such as phosphodiesterases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6, and reduce the proliferation of cancer cells. It has also been shown to have anti-viral effects against certain viruses, such as HIV-1.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {3-[4-(3-aminophenoxy)-2,3,5,6-tetrafluorophenoxy]phenyl}amine dihydrochloride in lab experiments is its specificity and potency. It can be used to selectively target specific signaling pathways and enzymes, allowing researchers to study specific biological processes in detail. However, one of the limitations of using this compound is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research on {3-[4-(3-aminophenoxy)-2,3,5,6-tetrafluorophenoxy]phenyl}amine dihydrochloride. One area of focus could be on its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of focus could be on its potential use as an anti-cancer agent, either alone or in combination with other drugs. Further research could also be conducted to better understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, this compound is a synthetic chemical compound that has shown great promise in scientific research. Its specificity and potency make it a valuable tool for studying various biological processes, and its potential applications in medicine and biotechnology warrant further investigation. However, its potential toxicity and need for careful handling and disposal must be taken into consideration when conducting lab experiments.

Scientific Research Applications

{3-[4-(3-aminophenoxy)-2,3,5,6-tetrafluorophenoxy]phenyl}amine dihydrochloride has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been used as a tool to study various biological processes, such as receptor signaling and protein-protein interactions.